N-(4-chloro-2,5-dimethoxyphenyl)-2-phenyl-2-(phenylthio)acetamide
Overview
Description
N-(4-chloro-2,5-dimethoxyphenyl)-2-phenyl-2-(phenylthio)acetamide, commonly known as 25C-NBOMe, is a synthetic compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has gained popularity in recent years due to its similarity to LSD. The compound was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin.
Mechanism of Action
25C-NBOMe acts primarily as a partial agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. The compound also has affinity for other serotonin receptors, including 5-HT2B and 5-HT2C. The activation of these receptors leads to the release of neurotransmitters such as dopamine and norepinephrine, which are responsible for the hallucinogenic effects of the compound.
Biochemical and physiological effects:
The biochemical and physiological effects of 25C-NBOMe are similar to those of other hallucinogenic drugs such as LSD and psilocybin. The effects include altered perception, mood, and thought processes. The compound has been shown to cause changes in brain activity, including increased activity in the prefrontal cortex and decreased activity in the default mode network.
Advantages and Limitations for Lab Experiments
One advantage of using 25C-NBOMe in lab experiments is its potency. The compound is highly potent, which means that small doses can produce significant effects. This makes it useful for studying the mechanisms of action of hallucinogenic drugs. However, one limitation is the lack of research on the long-term effects of the compound. More research is needed to determine the safety of the compound for long-term use.
Future Directions
There are several areas of research that could be explored in the future. Some of these include:
1. Development of new therapeutic applications: Further research is needed to determine the potential therapeutic applications of 25C-NBOMe, particularly in the areas of depression, anxiety, and addiction.
2. Mechanisms of action: More research is needed to understand the mechanisms of action of 25C-NBOMe and other hallucinogenic drugs.
3. Safety and toxicity: Further research is needed to determine the safety and toxicity of 25C-NBOMe, particularly with long-term use.
4. Development of new analogs: There is potential for the development of new analogs of 25C-NBOMe with improved therapeutic properties and reduced side effects.
Conclusion:
In conclusion, 25C-NBOMe is a potent hallucinogenic drug that has gained popularity in recent years. It has potential therapeutic applications in the areas of depression, anxiety, and addiction. The compound acts primarily as a partial agonist of the 5-HT2A receptor and has similar biochemical and physiological effects to other hallucinogenic drugs. However, more research is needed to determine the safety and long-term effects of the compound.
Scientific Research Applications
25C-NBOMe has been the subject of extensive research in recent years due to its potential therapeutic applications. Some of the areas of research include:
1. Treatment of depression and anxiety disorders: Studies have shown that 25C-NBOMe has antidepressant and anxiolytic effects in animal models. It has been suggested that the compound may be useful in the treatment of depression and anxiety disorders.
2. Pain management: 25C-NBOMe has been shown to have analgesic properties in animal models. It has been suggested that the compound may be useful in the treatment of chronic pain.
3. Addiction treatment: Studies have shown that 25C-NBOMe has the potential to reduce drug-seeking behavior in animal models. It has been suggested that the compound may be useful in the treatment of addiction.
properties
IUPAC Name |
N-(4-chloro-2,5-dimethoxyphenyl)-2-phenyl-2-phenylsulfanylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClNO3S/c1-26-19-14-18(20(27-2)13-17(19)23)24-22(25)21(15-9-5-3-6-10-15)28-16-11-7-4-8-12-16/h3-14,21H,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGVGKEAWKBQBJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3)OC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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